1-(4-chlorobenzyl)-3-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[oxan-4-yl(thiophen-2-yl)methyl]urea
• InChI: InChI=1S/C18H21ClN2O2S/c19-15-5-3-13(4-6-15)12-20-18(22)21-17(16-2-1-11-24-16)14-7-9-23-10-8-14/h1-6,11,14,17H,7-10,12H2,(H2,20,21,22)
• InChI Key: DLEDOPRCECXQRY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(C2=CC=CS2)NC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H21ClN2O2S
• Molecular Weight: 364.9 g/mol

Description

1-(4-chlorobenzyl)-3-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)urea is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science.

Scientific Research Applications

Anticancer Potential

Compounds related to 1-(4-chlorobenzyl)-3-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)urea have shown significant potential as anticancer agents. Studies have demonstrated that urea derivatives, including 1-aryl-3-(2-chloroethyl) ureas, exhibit cytotoxicity against human adenocarcinoma cells, highlighting their potential in cancer treatment R. Gaudreault, J. Lacroix, M. Pagé, L. Joly, 1988. Furthermore, specific urea derivatives have been synthesized and screened for their antineoplastic activity, indicating a promising avenue for the development of new cancer therapies J. Lacroix, R. Gaudreault, M. Pagé, L. Joly, 1988.

Material Science Applications

Research into low molecular weight hydrogelators derived from urea compounds has shown that these materials can form hydrogels with tunable physical properties, dependent on the identity of the anion. This property is crucial for the development of smart materials and sensors G. Lloyd, J. Steed, 2011.

Enzyme Inhibition for Therapeutic Applications

Urea derivatives have also been explored for their potential as enzyme inhibitors. For example, a series of 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas has been synthesized and assessed for antiacetylcholinesterase activity, which is relevant in the context of Alzheimer's disease treatment. This research suggests that adjusting the spacer length between pharmacophoric moieties can optimize inhibitory activities, providing insights into drug design strategies J. Vidaluc, F. Calmel, D. Bigg, E. Carilla, M. Briley, 1995.

Agricultural Applications

Some urea derivatives have been found to possess acaricidal activity, offering potential applications in agriculture for pest control. The synthesis and preliminary bioassay tests of these compounds indicate their utility in managing mite populations that affect crops Xie Xian-ye, 2007.